Cas no 77284-35-6 (S-Benzylcysteine)

• Product Name: S-Benzylcysteine
• CAS No: 77284-35-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 4716885
• Update Time: 2025-05-19

S-Benzylcysteine Chemical and Physical Properties

Names and Identifiers

• S-Benzylcysteine
• S-benzylcysteine hydrate
• 2-AMINO-3-(BENZYLSULFANYL)PROPANOIC ACID
• (S)-Benzyl-D-Cys
• NSC43125
• D-Cysteine,S-(phenylmethyl)-
• NSC638614
• Benzylcysteine #
• S-Benzyl-dl-cysteine
• H-L-Cys(Bzl)-OH
• NSC2527
• BBL005099
• HTS001774
• NSC523123
• STK803108
• 2-amino-3-(benzylthio)propionic acid
• 2-azaniumyl-3-benzylsulfanylpropanoate
• 3-(Benzylthio)-2-aminopropionic acid
• cys

• Inchi： 1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
• InChI Key： GHBAYRBVXCRIHT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 211.06669983 g/mol
• Monoisotopic Mass: 211.06669983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.6
• Molecular Weight: 211.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on S-Benzylcysteine

Exploring S-Benzylcysteine (CAS No. 77284-35-6): Properties, Applications, and Research Insights

S-Benzylcysteine (CAS No. 77284-35-6) is a modified amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, derived from cysteine, features a benzyl group attached to the sulfur atom, enhancing its reactivity and utility in various applications. Researchers and industry professionals often search for "S-Benzylcysteine synthesis," "S-Benzylcysteine applications," and "CAS 77284-35-6 uses," reflecting its growing relevance in scientific and industrial contexts.

The chemical structure of S-Benzylcysteine makes it a valuable building block in peptide synthesis and drug development. Its unique properties, such as improved stability and solubility compared to unmodified cysteine, are frequently discussed in forums and research papers. Searches like "benefits of S-Benzylcysteine in peptides" highlight its role in creating more stable therapeutic compounds. Additionally, its ability to act as a protective group for thiol functionalities is a hot topic among chemists exploring "thiol protection strategies."

In recent years, the demand for S-Benzylcysteine has surged due to its applications in developing bioconjugates and protein engineering. The compound's compatibility with modern techniques like click chemistry and site-specific modifications has made it a favorite among researchers working on "targeted drug delivery systems." This aligns with the increasing interest in personalized medicine and advanced therapeutic solutions, as seen in trending searches such as "amino acid derivatives in drug design."

From a commercial perspective, S-Benzylcysteine is available in various purity grades to meet diverse research needs. Suppliers often highlight its use in "peptide synthesis protocols" and "biochemical assays," catering to laboratories focused on "high-throughput screening" and "enzyme studies." The compound's stability under physiological conditions also makes it suitable for "in vivo applications," a key consideration for pharmaceutical developers.

Environmental and safety aspects of S-Benzylcysteine are another area of interest. Researchers frequently inquire about "S-Benzylcysteine handling precautions" and "CAS 77284-35-6 safety data," emphasizing the importance of proper storage and usage protocols. While not classified as hazardous, its handling requires standard laboratory safety measures, as with most organic compounds.

Looking ahead, the versatility of S-Benzylcysteine positions it as a critical component in emerging fields like "proteomics research" and "biomaterial development." Its role in designing smart biomolecules and functionalized surfaces is expected to expand, driven by advancements in biotechnology and nanotechnology. As the scientific community continues to explore its potential, S-Benzylcysteine remains a compound of significant interest and utility.